Cas no 70435-08-4 (cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol)

• Product Name: cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol
• CAS No: 70435-08-4
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 547252
• Update Time: 2025-08-03

cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(1,1-dimethylnonyl)-2-(3-hydroxycyclohexyl)-, cis-
• cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol
• 2-[(1S,3R)-3-Hydroxycyclohexyl]-5-(2-methyl-2-decanyl)phenol
• CP 47,497-C9-homolog

• Inchi： 1S/C23H38O2/c1-4-5-6-7-8-9-15-23(2,3)19-13-14-21(22(25)17-19)18-11-10-12-20(24)16-18/h13-14,17-18,20,24-25H,4-12,15-16H2,1-3H3/t18-,20+/m0/s1
• InChI Key： BIGNODGYJZJTBM-AZUAARDMSA-N
• SMILES： O[C@@H]1CCC[C@H](C2C=CC(=CC=2O)C(C)(C)CCCCCCCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

Additional information on cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol

Introduction to cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol (CAS No: 70435-08-4)

Cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol (CAS No: 70435-08-4) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its phenolic group, a hydroxycyclohexyl substituent, and a bulky 1,1-dimethylnonyl group, which together contribute to its distinctive chemical properties and potential applications.

The cis configuration of this compound plays a crucial role in its stereochemical properties, influencing its solubility, reactivity, and interactions with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, where the cis configuration can significantly impact the compound's bioavailability and efficacy. For instance, researchers have explored the use of cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol in designing novel anti-inflammatory agents due to its ability to modulate specific cellular pathways.

The molecular structure of cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol consists of a phenol ring substituted with two distinct groups: the 1,1-dimethylnonyl group at position 5 and the 3-hydroxycyclohexyl group at position 2. The phenolic hydroxyl group is highly reactive and can participate in various chemical reactions, including hydrogen bonding and electrophilic substitution. This makes the compound a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol through a combination of palladium-catalyzed cross-coupling reactions and stereoselective reductions. These methods not only enhance the yield but also ensure high purity, making the compound more accessible for large-scale applications.

In terms of applications, cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol has shown promise in the development of advanced materials. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for creating amphiphilic polymers with tailored properties for drug delivery systems. For example, researchers have demonstrated that this compound can be used as a monomer in the synthesis of biocompatible polymers that exhibit excellent drug encapsulation efficiency.

Moreover, the environmental impact of cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol has been a topic of recent interest. Studies have shown that this compound exhibits biodegradability under certain conditions, making it a more sustainable alternative to traditional non-biodegradable materials. This aligns with the growing demand for eco-friendly chemicals in industries such as packaging and textiles.

The latest research on cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol has also explored its potential as an antioxidant agent. Due to its phenolic nature and steric hindrance provided by the bulky substituents, this compound demonstrates strong radical scavenging activity. This property has led to its investigation as a natural antioxidant additive in food and cosmetic products.

In conclusion, cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol (CAS No: 70435-08-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and stereochemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.